Cas no 2227857-59-0 ((1R)-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol)

• Product Name: (1R)-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol
• CAS No: 2227857-59-0
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 5879668
• PubChem ID: 165698609
• Update Time: 2025-05-19

(1R)-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol
• 2227857-59-0
• EN300-1818621

• Inchi： 1S/C8H7F2NO3/c1-4(12)5-2-6(9)7(10)3-8(5)11(13)14/h2-4,12H,1H3/t4-/m1/s1
• InChI Key： IJBKEVNKFDAGKH-SCSAIBSYSA-N
• SMILES： FC1C(=CC(=C(C=1)[C@@H](C)O)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 203.03939941g/mol
• Monoisotopic Mass: 203.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66Ų

Additional information on (1R)-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol

Introduction to (1R)-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol (CAS No. 2227857-59-0)

In the realm of pharmaceutical chemistry, the compound (1R)-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol, identified by its CAS number 2227857-59-0, has emerged as a significant molecule with potential applications in drug development. This compound belongs to a class of derivatives that exhibit intriguing biological activities, making it a subject of considerable interest among researchers. The structural features of this molecule, particularly the presence of fluoro and nitro substituents, contribute to its unique chemical properties and reactivity.

The synthesis of (1R)-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol involves meticulous planning and execution to ensure high yield and purity. The stereochemistry at the chiral center plays a crucial role in determining its pharmacological profile. Advanced synthetic methodologies, including asymmetric hydrogenation and chiral resolution techniques, are employed to achieve the desired enantiomeric purity. These methods not only highlight the progress in synthetic organic chemistry but also underscore the importance of precision in pharmaceutical manufacturing.

Recent studies have demonstrated that compounds featuring fluoro and nitro groups often exhibit enhanced metabolic stability and binding affinity to biological targets. The fluoro substituent, in particular, is known for its ability to modulate lipophilicity and electronic properties, thereby influencing the compound's interaction with biological receptors. In the case of (1R)-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol, these features make it a promising candidate for further exploration in medicinal chemistry.

The nitro group in the phenyl ring adds another layer of complexity to the molecule's behavior. Nitroaromatic compounds have long been studied for their pharmacological effects, ranging from antimicrobial to anticancer properties. The presence of both fluoro and nitro groups in (1R)-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol suggests potential synergistic effects that could enhance its therapeutic efficacy. This has prompted researchers to investigate its biological activity across various disease models.

Current research is focused on evaluating the pharmacokinetic and pharmacodynamic properties of this compound. Preclinical studies are underway to assess its efficacy and safety profiles in vitro and in vivo. The results from these studies will provide valuable insights into its potential as a lead compound for drug development. Additionally, computational modeling techniques are being utilized to predict how (1R)-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol interacts with biological targets at the molecular level.

One of the key areas of investigation is the compound's interaction with enzymes and receptors involved in disease pathways. By understanding these interactions, researchers can fine-tune the structure of (1R)-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol to improve its binding affinity and selectivity. This approach aligns with the broader trend in drug discovery towards rational design based on structural insights.

Another exciting aspect is the exploration of derivatives of this compound. By modifying specific functional groups or introducing new ones, scientists can generate a library of related molecules with diverse properties. This strategy allows for high-throughput screening to identify compounds with optimal pharmacological profiles. The fluoro and nitro groups provide versatile handles for such modifications, making them ideal starting points for structural diversification.

The role of fluorine in pharmaceuticals cannot be overstated. Its ability to influence physicochemical properties like solubility and metabolic stability has made it a cornerstone in modern drug design. In (1R)-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol, the dual presence of fluorine atoms enhances these effects, potentially leading to improved drug-like characteristics. This has fueled interest in developing new synthetic routes that incorporate fluorine efficiently.

The nitro group also contributes significantly to the compound's reactivity and function. It can participate in various chemical transformations, including reduction to an amine or diazotization reactions, which open up multiple avenues for further derivatization. These chemical handles are crucial for tailoring the molecule's properties to meet specific therapeutic requirements.

As research progresses, it is anticipated that more applications for (1R)-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol will be uncovered. Its unique structural features make it a versatile scaffold for developing novel therapeutics across different therapeutic areas. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in realizing this potential.

In conclusion, (CAS No. 2227857-59-0) (1R)-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol represents a fascinating compound with significant promise in pharmaceutical research. Its structural characteristics and reported biological activities position it as a valuable tool for exploring new drug candidates. Continued investigation into its properties and potential applications will undoubtedly contribute to advancements in medicine.